Bistratamide A
Bistratamide A
Bistratamide A is a natural product found in Lissoclinum bistratum with data available.
Brand Name:
Vulcanchem
CAS No.:
120853-13-6
VCID:
VC20797242
InChI:
InChI=1S/C27H34N6O4S2/c1-13(2)20-25-33-21(15(4)37-25)24(36)28-14(3)26-30-18(11-38-26)22(34)29-17(10-16-8-6-5-7-9-16)27-31-19(12-39-27)23(35)32-20/h5-9,13-15,17-21H,10-12H2,1-4H3,(H,28,36)(H,29,34)(H,32,35)/t14-,15+,17-,18?,19?,20-,21-/m0/s1
SMILES:
CC1C2C(=O)NC(C3=NC(CS3)C(=O)NC(C4=NC(CS4)C(=O)NC(C(=N2)O1)C(C)C)CC5=CC=CC=C5)C
Molecular Formula:
C27H34N6O4S2
Molecular Weight:
570.7 g/mol
Bistratamide A
CAS No.: 120853-13-6
Cat. No.: VC20797242
Molecular Formula: C27H34N6O4S2
Molecular Weight: 570.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bistratamide A is a natural product found in Lissoclinum bistratum with data available. |
|---|---|
| CAS No. | 120853-13-6 |
| Molecular Formula | C27H34N6O4S2 |
| Molecular Weight | 570.7 g/mol |
| IUPAC Name | (4S,7R,8S,11S,18S)-18-benzyl-7,11-dimethyl-4-propan-2-yl-6-oxa-13,20-dithia-3,10,17,22,23,24-hexazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione |
| Standard InChI | InChI=1S/C27H34N6O4S2/c1-13(2)20-25-33-21(15(4)37-25)24(36)28-14(3)26-30-18(11-38-26)22(34)29-17(10-16-8-6-5-7-9-16)27-31-19(12-39-27)23(35)32-20/h5-9,13-15,17-21H,10-12H2,1-4H3,(H,28,36)(H,29,34)(H,32,35)/t14-,15+,17-,18?,19?,20-,21-/m0/s1 |
| Standard InChI Key | WNSIWZVQPOAVNY-XKYJWWAMSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]2C(=O)N[C@H](C3=NC(CS3)C(=O)N[C@H](C4=NC(CS4)C(=O)N[C@H](C(=N2)O1)C(C)C)CC5=CC=CC=C5)C |
| SMILES | CC1C2C(=O)NC(C3=NC(CS3)C(=O)NC(C4=NC(CS4)C(=O)NC(C(=N2)O1)C(C)C)CC5=CC=CC=C5)C |
| Canonical SMILES | CC1C2C(=O)NC(C3=NC(CS3)C(=O)NC(C4=NC(CS4)C(=O)NC(C(=N2)O1)C(C)C)CC5=CC=CC=C5)C |
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